3-(2-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide

• IUPAC Name: 3-[2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• InChI: InChI=1S/C26H24N4O3S/c1-2-33-23-14-7-6-13-22(23)29-24(31)18-34-26-27-15-16-30(26)21-12-8-9-19(17-21)25(32)28-20-10-4-3-5-11-20/h3-17H,2,18H2,1H3,(H,28,32)(H,29,31)
• InChI Key: ULRYOKFUXZGHOS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C26H24N4O3S
• Molecular Weight: 472.6 g/mol

Description

Compounds of this nature often belong to a class of organic compounds known as amides. They are characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. The presence of the ethoxyphenyl and imidazol groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of an appropriate amine with a carboxylic acid or its derivative. The exact method would depend on the specific structures of the reactants.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared (IR), nuclear magnetic resonance (NMR), and X-ray crystallography. These techniques provide information about the types of atoms in the compound and their connectivity.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups. For example, the carbonyl group in amides can undergo various reactions, including nucleophilic acyl substitution. The specific reactions that this compound undergoes would need to be determined experimentally.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. Computational methods can also be used to predict these properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through a combination of experimental studies and computational modeling.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Information on toxicity, flammability, and environmental impact is typically obtained through laboratory testing and is required for regulatory compliance.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. This could include further studies to optimize its synthesis, understand its reactivity, determine its mechanism of action, or develop new applications.